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Compound of Interest

Compound Name:
4-(1,3-benzodioxol-5-

ylmethyl)morpholine

Cat. No.: B5815895

Get Quote

Introduction to the Scaffold
The compound 4-(1,3-benzodioxol-5-ylmethyl)morpholine (also known as N-

piperonylmorpholine) belongs to a class of N-benzyl-substituted nitrogen heterocycles.[1]

Structurally, it consists of a morpholine ring attached to a 1,3-benzodioxole

(methylenedioxybenzene) core via a methylene linker.[1]

Chemical Class: Tertiary amine / Benzylamine derivative.[1]

Structural Significance: The 1,3-benzodioxole moiety is a common pharmacophore found in

natural products (e.g., safrole, berberine) and synthetic drugs.[1] It is often investigated in

medicinal chemistry for its ability to interact with cytochrome P450 enzymes, sometimes

acting as a metabolic inhibitor or synergist (analogous to piperonyl butoxide).

Morpholine Ring: Often utilized in drug design to modulate solubility and pharmacokinetic

properties.[1]
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Synthetic Methodology: Reductive Amination
The transformation of an aldehyde (like benzaldehyde or its substituted analogs) and a

secondary amine (like morpholine) into a tertiary amine is typically achieved via reductive

amination. This is a fundamental organic reaction widely used in the synthesis of

pharmaceutical intermediates.[1]

Mechanism Overview:

Imine/Iminium Formation: The carbonyl oxygen of the aldehyde undergoes nucleophilic

attack by the secondary amine.[1] This reversible step leads to the formation of a hemiaminal

(carbinolamine), which then dehydrates to form an iminium ion (since morpholine is a

secondary amine, it forms an iminium species rather than a neutral imine).

Reduction: The iminium ion is reduced in situ by a hydride source to yield the final tertiary

amine.[1]

Common Reducing Agents in Research:

Sodium Borohydride (NaBH₄): A standard reducing agent, though it can sometimes reduce

the aldehyde directly to an alcohol if the iminium formation is slow.

Sodium Triacetoxyborohydride (STAB): Often preferred for reductive amination because it is

milder and more selective for the iminium ion over the aldehyde, reducing side reactions.

Catalytic Hydrogenation: Uses hydrogen gas (

) and a metal catalyst (e.g., Pd/C or Raney Nickel). This method is cleaner but requires
specialized pressure equipment.[1]

Regulatory and Safety Considerations
When designing experiments involving benzodioxole derivatives, researchers must adhere to

strict regulatory and safety standards.

Precursor Control (Piperonal):
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Regulatory Status: Piperonal is a List I Chemical under the US Controlled Substances Act

and is subject to strict monitoring in the EU (Category 1) and other regions.[1] Its

possession, importation, and distribution are heavily regulated to prevent diversion for the

synthesis of illicit drugs (e.g., MDMA).[1]

Compliance: Legitimate research use typically requires registration, detailed record-

keeping, and end-user certification.[1]

Chemical Safety (Morpholine):

Toxicity: Morpholine is a corrosive liquid that can cause severe skin burns and eye

damage.[1][2][3][4][5] It is harmful if inhaled or swallowed.[1][2][3][4][5][6]

Flammability: It is a flammable liquid (Flash point: ~35°C).

Handling: Procedures typically require a fume hood, chemical-resistant gloves (e.g., butyl

rubber), and eye protection.[1]

Mechanistic Visualization
The following diagram illustrates the general mechanism for the reductive amination of a

generic benzaldehyde derivative with a secondary amine.
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Caption: General reaction pathway for the reductive amination of an aldehyde with a secondary

amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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